Cas no 5334-00-9 (Methyl 2-oxo-2-(2-oxocyclohexyl)acetate)

• Product Name: Methyl 2-oxo-2-(2-oxocyclohexyl)acetate
• CAS No: 5334-00-9
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 1582224
• PubChem ID: 220098
• Update Time: 2025-04-21

Methyl 2-oxo-2-(2-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-2-(2-oxocyclohexyl)acetate
• NSC2372
• methyl oxo(2-oxocyclohexyl)acetate
• AR-1J6096
• 2-Methoxalyl-cyclohexanon
• SureCN1005232
• AC1L5869
• CTK4J7656
• AC1Q6EOD
• AKOS011020866
• NSC2372; methyl oxo(2-oxocyclohexyl)acetate; AR-1J6096; 2-Methoxalyl-cyclohexanon; SureCN1005232; AC1L5869; CTK4J7656; AC1Q6EOD; AKOS011020866;
• DTXSID30277445
• Cyclohexaneacetic acid, alpha,2-dioxo-, methyl ester
• (2-OXOCYCLOHEXYL)-2-OXOACETIC ACID, METHYL ESTER
• HGGJIVMRGBLYDN-UHFFFAOYSA-N
• NSC-2372
• SCHEMBL1005232
• 5334-00-9
• DB-087318

• Inchi： 1S/C9H12O4/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h6H,2-5H2,1H3
• InChI Key： HGGJIVMRGBLYDN-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(C(=O)OC)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 304.3°C at 760 mmHg
• Flash Point: 133.9°C
• Refractive Index: 1.475
• PSA: 60.44
• LogP: 0.48780